
Idalopirdine Hydrochloride: A Technical Guide
for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Idalopirdine Hydrochloride

Cat. No.: B1674369 Get Quote

An In-depth Review of the Chemical Structure, Physicochemical Properties, Mechanism of

Action, and Clinical Development of a Selective 5-HT6 Receptor Antagonist

Introduction
Idalopirdine (also known as Lu AE58054) is a potent and selective antagonist of the serotonin 6

(5-HT6) receptor.[1][2][3] It was developed by Lundbeck and Otsuka Pharmaceutical as a

potential adjunctive therapy for the symptomatic treatment of cognitive deficits in Alzheimer's

disease and schizophrenia.[2][4] The rationale for its development stemmed from evidence

suggesting that blockade of 5-HT6 receptors could modulate multiple neurotransmitter

systems, including the cholinergic system, which is implicated in cognitive function.[5][6]

Despite promising early-phase results, Idalopirdine ultimately failed to meet its primary

endpoints in several Phase III clinical trials for Alzheimer's disease, leading to the

discontinuation of its development for this indication.[4][7] This guide provides a comprehensive

technical overview of Idalopirdine hydrochloride, including its chemical properties,

mechanism of action, experimental protocols, and a summary of its clinical trial outcomes.

Chemical Structure and Physicochemical Properties
Idalopirdine hydrochloride is the hydrochloride salt of Idalopirdine.[8] The chemical and

physical properties are crucial for its formulation and delivery.

Table 1: Chemical and Physical Properties of Idalopirdine and its Hydrochloride Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1674369?utm_src=pdf-interest
https://www.medchemexpress.com/idalopirdine-hydrochloride.html
https://en.wikipedia.org/wiki/Idalopirdine
https://www.medchemexpress.com/Lu-AE58054.html
https://en.wikipedia.org/wiki/Idalopirdine
https://alzheimersnewstoday.com/news/researchers-abandon-idalopirdine-as-an-alzheimers-therapy-after-phase-3-failures/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5467007/
https://pubmed.ncbi.nlm.nih.gov/26022777/
https://alzheimersnewstoday.com/news/researchers-abandon-idalopirdine-as-an-alzheimers-therapy-after-phase-3-failures/
https://blogs.the-hospitalist.org/content/idalopirdine-falls-short-three-phase-3-alzheimers-trials
https://www.benchchem.com/product/b1674369?utm_src=pdf-body
https://www.benchchem.com/product/b1674369?utm_src=pdf-body
https://go.drugbank.com/salts/DBSALT002112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

2-(6-Fluoro-1H-indol-3-yl)-N-

(3-(2,2,3,3-

tetrafluoropropoxy)benzyl)etha

namine

[2]

Molecular Formula (Base) C20H19F5N2O [2][9]

Molecular Weight (Base) 398.37 g/mol [2][9]

Molecular Formula (HCl Salt) C20H20ClF5N2O [8][10]

Molecular Weight (HCl Salt) 434.84 g/mol [8][10]

CAS Number (Base) 467459-31-0 [2][3]

CAS Number (HCl Salt) 467458-02-2 [8]

Ki for 5-HT6 Receptor 0.83 nM [1][3]

Water Solubility 0.00356 mg/mL (Predicted) [8]

logP
4.66 (ALOGPS), 4.8

(Chemaxon)
[8]

pKa (Strongest Basic) 9.59 (Chemaxon) [8]

Polar Surface Area 37.05 Å² (Chemaxon) [8]

Mechanism of Action and Signaling Pathway
Idalopirdine functions as a potent and selective antagonist at the 5-HT6 receptor.[1][3] The 5-

HT6 receptor is a G-protein coupled receptor (GPCR) primarily expressed in brain regions

associated with cognition and memory, such as the hippocampus and cortex.[6] Its antagonism

is believed to enhance cholinergic and glutamatergic neurotransmission, which are crucial for

cognitive processes.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Idalopirdine - Wikipedia [en.wikipedia.org]

3. medchemexpress.com [medchemexpress.com]

4. alzheimersnewstoday.com [alzheimersnewstoday.com]

5. The Serotonin Receptor 6 Antagonist Idalopirdine and Acetylcholinesterase Inhibitor
Donepezil Have Synergistic Effects on Brain Activity—A Functional MRI Study in the Awake
Rat - PMC [pmc.ncbi.nlm.nih.gov]

6. Idalopirdine as a treatment for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

7. blogs.the-hospitalist.org [blogs.the-hospitalist.org]

8. go.drugbank.com [go.drugbank.com]

9. GSRS [gsrs.ncats.nih.gov]

10. file.medchemexpress.eu [file.medchemexpress.eu]

To cite this document: BenchChem. [Idalopirdine Hydrochloride: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674369#chemical-structure-and-properties-of-
idalopirdine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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